Cas no 1261758-83-1 (2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol)

2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethoxy-substituted aromatic structure, which enhances electronic and steric properties in pharmaceutical and agrochemical applications. The presence of both amino and hydroxymethyl functional groups allows for further derivatization, enabling the synthesis of complex heterocyclic compounds. Its trifluoromethoxy group contributes to improved metabolic stability and lipophilicity, making it useful in drug discovery. This compound is typically employed in the development of bioactive molecules, including kinase inhibitors and CNS-targeting agents. High purity and consistent quality ensure reliable performance in research and industrial-scale synthesis.

2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol structure

1261758-83-1 structure

Product Name:2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol

CAS No:1261758-83-1

MF:C₁₃H₁₁F₃N₂O₂

MW:284.233853578568

CID:4929130

Update Time:2025-10-29

2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol
- Inchi： 1S/C13H11F3N2O2/c14-13(15,16)20-11-3-1-8(2-4-11)9-5-10(7-19)12(17)18-6-9/h1-6,19H,7H2,(H2,17,18)
- InChI Key： VKRHDUHPLIYLFS-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)C1=CN=C(C(CO)=C1)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 307
XLogP3: 3
Topological Polar Surface Area: 68.4

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A022005006-250mg	2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol	1261758-83-1	97%	250mg	$686.80	2022-04-03
Alichem	A022005006-500mg	2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol	1261758-83-1	97%	500mg	$1,029.00	2022-04-03
Alichem	A022005006-1g	2-Amino-5-(4-(trifluoromethoxy)phenyl)pyridine-3-methanol	1261758-83-1	97%	1g	$1,848.00	2022-04-03